Cas no 34648-99-2 (4-Chloro-2-methyl-5-nitro-phenylamine)

• Product Name: 4-Chloro-2-methyl-5-nitro-phenylamine
• CAS No: 34648-99-2
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 317410
• PubChem ID: 292965
• Update Time: 2025-11-06

4-Chloro-2-methyl-5-nitro-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-2-methyl-5-nitro-
• 4-chloro-2-methyl-5-nitroaniline
• 4-chloro-2-methyl-5-nitroBenzenamine
• 4-Chlor-2-methyl-5-nitro-anilin
• 4-Chlor-5-nitro-o-toluidin
• 4-chloro-2-methyl-5-nitro-aniline
• 4-chloro-5-nitro-2-methylaniline
• 5-Chlor-4-nitro-2-amino-toluol
• asymm.m-Nitro-p-chlor-o-toluidin
• EN300-78806
• SCHEMBL2312589
• FT-0704254
• 4-CHLORO-5-NITRO-2-TOLUIDINE
• NSC159236
• E89216
• 34648-99-2
• WUSAYXHDBDAHGU-UHFFFAOYSA-N
• 2-amino-4-nitro-5-chlorotoluene
• 2-amino-5-chloro-4-nitrotoluene
• AM82809
• Z1198147269
• NSC-159236
• DTXSID60303589
• AKOS003632269
• 4-Chloro-2-methyl-5-nitro-phenylamine

• Inchi： 1S/C7H7ClN2O2/c1-4-2-5(8)7(10(11)12)3-6(4)9/h2-3H,9H2,1H3
• InChI Key： WUSAYXHDBDAHGU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 186.02000
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 3.24320

Additional information on 4-Chloro-2-methyl-5-nitro-phenylamine

4-Chloro-2-methyl-5-nitro-phenylamine (CAS 34648-99-2): A Comprehensive Technical Overview

4-Chloro-2-methyl-5-nitro-phenylamine (CAS 34648-99-2) is a specialized nitro-substituted aromatic amine compound that has gained significant attention in various industrial and research applications. This yellow to orange crystalline powder with a molecular formula of C₇H₇ClN₂O₂ serves as a crucial intermediate in organic synthesis, particularly in the development of dyes, pigments, and pharmaceutical compounds.

The compound's unique molecular structure, featuring both chloro and nitro substituents on the aromatic ring, makes it particularly valuable for electrophilic aromatic substitution reactions. Researchers frequently utilize 4-Chloro-2-methyl-5-nitro-aniline (alternative naming) in the synthesis of more complex molecules due to its excellent reactivity profile. Recent studies have explored its potential in creating novel materials with specific optical properties, responding to growing interest in functional dyes and smart materials.

In the pharmaceutical sector, derivatives of CAS 34648-99-2 have shown promise in early-stage drug development. The compound's structural features allow for diverse modifications, making it a valuable building block for medicinal chemistry research. Current market trends indicate increasing demand for this intermediate, particularly from Asian manufacturers specializing in fine chemicals.

The synthesis of 4-Chloro-2-methyl-5-nitrophenylamine typically involves the controlled nitration of appropriate chlorinated precursors, followed by careful purification processes. Manufacturers must maintain strict quality control as the compound's purity significantly impacts its performance in downstream applications. Analytical techniques like HPLC and GC-MS are commonly employed to verify the identity and purity of commercial samples.

From an environmental perspective, proper handling and disposal of nitroaromatic compounds like 34648-99-2 are essential. While not classified as highly hazardous, these materials should be treated with appropriate precautions in laboratory and industrial settings. The compound's stability under normal conditions and relatively low volatility contribute to its safe handling profile when proper protocols are followed.

Recent advancements in green chemistry have prompted research into more sustainable production methods for 4-Chloro-2-methyl-5-nitro-phenylamine. Alternative synthetic routes using catalytic processes and environmentally benign reagents are being explored to reduce waste generation and energy consumption. These developments align with the chemical industry's growing focus on sustainable practices and circular economy principles.

The global market for nitro-substituted aromatic amines continues to expand, driven by demand from the agrochemical, pharmaceutical, and specialty chemical sectors. 4-Chloro-2-methyl-5-nitroaniline occupies a niche position in this market, with pricing and availability influenced by raw material costs and regional production capacities. Quality specifications typically require ≥98% purity for most industrial applications, with higher grades available for research purposes.

Storage recommendations for CAS 34648-99-2 include keeping the material in tightly sealed containers away from strong oxidizers and heat sources. The compound demonstrates good shelf stability when protected from moisture and light. Technical datasheets provide detailed information about physical properties including melting point (typically 90-94°C), solubility characteristics, and spectral data for identification purposes.

Researchers investigating aromatic amine chemistry frequently select 4-Chloro-2-methyl-5-nitro-phenylamine for its balanced reactivity and structural features. The compound serves as an excellent model substrate for studying electronic effects in substituted benzene rings, with both electron-withdrawing (nitro) and electron-donating (methyl) groups present. Such fundamental studies contribute to broader understanding in physical organic chemistry and molecular design.

In analytical applications, derivatives of 34648-99-2 have been employed as chromogenic reagents for specific detection methods. The compound's distinct color and reactivity with certain functional groups make it useful in developing sensitive detection systems. These applications are particularly relevant in environmental monitoring and biochemical research areas.

The future outlook for 4-Chloro-2-methyl-5-nitrophenylamine appears positive, with potential growth in specialized applications such as advanced material synthesis and pharmaceutical intermediates. Ongoing research into novel derivatives and application methods continues to expand the compound's utility. Manufacturers are responding to these opportunities by improving production efficiency and developing customized product grades for specific customer requirements.

For laboratories and industries working with nitroaromatic intermediates, proper documentation and regulatory compliance are essential when handling CAS 34648-99-2. While not subject to stringent controls, maintaining accurate records of usage, storage, and disposal helps ensure safe operations and facilitates regulatory audits. Many suppliers provide comprehensive technical support and safety documentation with their products.

In conclusion, 4-Chloro-2-methyl-5-nitro-phenylamine represents an important building block in modern chemical synthesis with diverse applications across multiple industries. Its unique combination of substituents offers synthetic chemists valuable opportunities for molecular design and development. As research continues to uncover new applications and improved synthetic methods, this compound is likely to maintain its relevance in specialized chemical markets.